Cas no 40926-80-5 ( )

• Product Name: &nbsp
• CAS No: 40926-80-5
• MF: C₈H₄Cl₄O₂
• MW: 273.928158760071
• CID: 926378
• PubChem ID: 302720
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trichlorophenoxy)acetyl chloride
• (2,4,6-trichloro-phenoxy)-acetyl chloride
• (2,4,6-Trichlor-phenoxy)-acetylchlorid
• (2.4.6-Trichlor-phenoxy)-essigsaeure-chlorid
• 2,4,6trichlorophenoxyacetic acid chloride
• 2,4,6-trichlorophenoxyacetic acid chloride
• 2,4,6-trichlorophenoxyacetyl chloride
• AC1L7151
• NSC190431
• 40926-80-5
• GGOFSHUSIFWECX-UHFFFAOYSA-N
• SCHEMBL7892180
• DTXSID60307224
• NSC-190431
•  

• Inchi： 1S/C8H4Cl4O2/c9-4-1-5(10)8(6(11)2-4)14-3-7(12)13/h1-2H,3H2
• InChI Key： GGOFSHUSIFWECX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCC(=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 271.89672
• Monoisotopic Mass: 271.896540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.79100